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Compound of Interest

2-Methoxy-4-
Compound Name: (methoxycarbonyl)phenylboronic
acid
Cat. No.: B2756388
\ v

An In-Depth Technical Guide to 2-Methoxy-4-(methoxycarbonyl)phenylboronic acid for
Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block in Modern
Synthesis

2-Methoxy-4-(methoxycarbonyl)phenylboronic acid is a key organic intermediate that has
garnered significant attention in the fields of pharmaceutical development and agrochemical
synthesis.[1] Its utility primarily stems from its application in Suzuki-Miyaura cross-coupling
reactions, a powerful method for the formation of carbon-carbon bonds, which is essential for
constructing complex aromatic compounds.[1][2] The presence of both a methoxy and a
methoxycarbonyl group on the phenyl ring provides steric and electronic properties that can be
exploited for regioselective synthesis, while the methoxycarbonyl group offers a site for further
chemical modification.[1][3] This guide provides a comprehensive overview of the commercial
landscape for this reagent, quality control considerations, and a practical application protocol.

The Commercial Landscape: Selecting a Reliable
Supplier

The selection of a high-quality starting material is paramount to the success of any synthetic
endeavor. The commercial availability of 2-Methoxy-4-(methoxycarbonyl)phenylboronic
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acid varies in terms of purity, quantity, and the level of quality control documentation provided.
Below is a comparative analysis of representative suppliers.

Table 1: Commercial Suppliers of 2-Methoxy-4-(methoxycarbonyl)phenylboronic acid and
Related Compounds
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Supplier

Product Name

CAS Number

Purity

Available
Quantities

Alfa Chemistry

(4-methoxy-2-
methoxycarbonyl
phenyl)boronic

acid

1256355-40-4

>96%

Custom

A2B Chem

(4-Methoxy-2-
(methoxycarbony
l)phenyl)boronic
acid

1256355-40-4

96%

100mg, 250mg,
19

Tokyo Chemical
Industry (TCI)

4-
(Methoxycarbony
l)phenylboronic
Acid

99768-12-4

>98%

19, 59, 25¢g

Sigma-Aldrich

4-
(Methoxycarbony
l)phenylboronic
acid

99768-12-4

95%

Inquire

Synthonix

(4-
(Methoxycarbony
l)phenyl)boronic
acid

99768-12-4

97%

19, 59, 10g, 25qg,
100g

BLD Pharm

(4-
(Methoxycarbony
l)phenyl)boronic
acid

99768-12-4

98%

Inquire

AOBChem USA

2-Chloro-4-
(methoxycarbony
l)phenylboronic
acid

603122-80-1

>97%

500mg, 19, 59,
10g

Chem-Impex

2-Amino-4-
(methoxycarbony

l)phenylboronic

380430-55-7

>98% (HPLC)

Inquire
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acid
hydrochloride

Note: The table includes the target compound and closely related analogues to provide a
broader view of the market. Researchers should verify the exact specifications with the supplier
before purchase.

Quality Control and Handling: Ensuring
Experimental Reproducibility

Arylboronic acids can be prone to degradation, and their purity can significantly impact the
outcome of a reaction.[4] Therefore, a stringent quality control and handling protocol is

essential.

Workflow for Supplier Selection and Quality Control
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4 )

Supplier Evaluation

Identify Suppliers

Initial Screening

Receive Reagent
Visual Inspection

[Confirm Identity (NMR, MSD

&/erification
[Assess Purity (HPLC, LC—MS)]

l If purity is low
Groceed with Synthesis] Gontact Supplier/Purifa

- J
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( Reaction Setup \

kCombine aryl halide, boronic acid, palladium catalyst, ligand, and base in a soIventJ

:

( Degassing

k Sparity the mixture with an inert gas (Ar or N2) to remove oxygen.

l

( Heating \

Qﬂeat the reaction mixture to the desired temperature (e.g., 80-100 °C) with stirring)

l

( Monitoring \

kMonitor the reaction progress by TLC or LC-MSJ

N

Upon completion

( Workup \

@ool the reaction, filter, and perform an aqueous workup to remove inorganic saltsJ

( Purification \

kPurify the crude product by column chromatographyJ

:

( Characterization \

kConfirm the structure and purity of the product by NMR, MS, and HPLCJ

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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